Cas no 1805203-49-9 (5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine
• CAS No: 1805203-49-9
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4887025
• Update Time: 2025-07-23

5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine

• Inchi： 1S/C8H9F2NO2/c1-4-5(7(9)10)3-6(13-2)8(12)11-4/h3,7H,1-2H3,(H,11,12)
• InChI Key： IOXNDBRGYTUFLH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1C)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine

Professional Introduction to 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine (CAS No. 1805203-49-9)

5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1805203-49-9, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in various biological processes and medicinal applications.

The molecular structure of 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine incorporates several functional groups that contribute to its distinct chemical behavior. The presence of a difluoromethyl group at the 5-position, a hydroxyl group at the 2-position, a methoxy group at the 3-position, and a methyl group at the 6-position creates a complex interplay of electronic and steric effects. These features make the compound a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in pyridine derivatives due to their versatile pharmacological properties. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry. Additionally, the hydroxyl and methoxy groups can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding and receptor recognition.

Current research in the field of medicinal chemistry has highlighted the potential of 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and autoimmune diseases. Furthermore, its structural analogs have shown efficacy in preclinical models of cancer and neurodegenerative disorders.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the complexity of working with such compounds but also underscore the importance of innovative approaches in pharmaceutical synthesis.

The pharmacokinetic properties of 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine are another critical area of investigation. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate tissue distribution, indicating its potential for systemic therapeutic applications. Additionally, its stability under various physiological conditions makes it a suitable candidate for formulation into oral dosage forms such as tablets and capsules.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-methoxy-6-methylpyridine, with its CAS number 1805203-49-9, represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for contributing to the discovery of new therapeutic agents that can address unmet medical needs.